2-tert-Butoxyethanol

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxy]ethanol
• InChI: InChI=1S/C6H14O2/c1-6(2,3)8-5-4-7/h7H,4-5H2,1-3H3
• InChI Key: BDLXTDLGTWNUFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCCO
• Molecular Formula: C6H14O2
• Related CAS: 63663-09-2
• DSSTOX Substance ID: DTXSID4073384
• Molecular Weight: 118.17 g/mol
• CAS No.: 7580-85-0

Description

2-tert-Butoxyethanol is an organic compound with the molecular formula C6H14O2. It is a clear, colorless liquid with a mild, ether-like odor. This compound is part of the glycol ether family and is commonly used as a solvent in various industrial applications due to its excellent solvency properties.

Scientific Research Applications

2-tert-Butoxyethanol has a wide range of applications in scientific research:

Chemistry: Used as a solvent in organic synthesis and analytical chemistry.

Biology: Employed in the preparation of biological samples and as a component in certain biochemical assays.

Medicine: Investigated for its potential use in drug delivery systems due to its solubility properties.

Industry: Utilized in the formulation of paints, coatings, and cleaning agents.

Mechanism of Action

Target of Action

It’s known that this compound can be degraded by certain bacterial strains , suggesting that it interacts with specific enzymes or metabolic pathways within these organisms.

Mode of Action

It’s known that water plays a significant role in mediating its interactions . In the presence of 2-tert-Butoxyethanol, the hydrogen-bonded structure of water changes, which can affect the interactions between other molecules .

Biochemical Pathways

This compound appears to affect certain biochemical pathways. For instance, it’s been found that bacterial strains capable of degrading this compound can also grow on other similar compounds, suggesting that it may be involved in specific metabolic pathways .

Pharmacokinetics

It’s known that this compound is a relatively nonvolatile, inexpensive solvent, which suggests it may have good bioavailability .

Result of Action

It’s known to be a respiratory irritant and can be acutely toxic . More research is needed to fully understand the effects of this compound at the molecular and cellular levels.

Action Environment

The action of this compound can be influenced by environmental factors. For instance, its interactions with water molecules can change depending on the concentration of the compound in the solution . Additionally, the presence of certain bacterial strains can affect its degradation .

Biochemical Analysis

Cellular Effects

The effects of 2-tert-Butoxyethanol on cells and cellular processes are complex and multifaceted. It has been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

The molecular mechanism of action of this compound is not completely clear. It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with several enzymes and cofactors, and can also affect metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It interacts with various transporters and binding proteins, and can also affect its localization or accumulation .

Subcellular Localization

It could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-tert-Butoxyethanol can be synthesized through the etherification reaction of ethylene glycol and tert-butyl alcohol. The reaction typically involves heating and refluxing in the presence of an acid catalyst .

Industrial Production Methods: Industrial production of this compound involves similar etherification processes, often conducted in large-scale reactors to ensure high yield and purity. The reaction conditions are carefully controlled to optimize the production efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 2-tert-Butoxyethanol undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding aldehydes or acids.

Reduction: Reduction reactions can convert it into simpler alcohols.

Substitution: It can participate in nucleophilic substitution reactions, where the tert-butoxy group is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Conditions typically involve the use of strong nucleophiles like sodium hydride or potassium tert-butoxide.

Major Products:

Oxidation: Produces aldehydes or carboxylic acids.

Reduction: Yields simpler alcohols.

Substitution: Results in the formation of various substituted ethers.

Comparison with Similar Compounds

2-Butoxyethanol: Another glycol ether with similar solvent properties but a different molecular structure.

2-Methoxyethanol: A glycol ether with a methoxy group instead of a tert-butoxy group.

2-Ethoxyethanol: Contains an ethoxy group, offering different solubility and reactivity characteristics.

Uniqueness: 2-tert-Butoxyethanol is unique due to its tert-butoxy group, which provides steric hindrance and influences its reactivity and solubility. This makes it particularly useful in applications where a balance of solvency and stability is required.

Customer Q & A

Q1: What is the significance of accurately determining the dipole moment of 2-tert-butoxyethanol?

A1: The dipole moment of a molecule provides valuable information about its polarity and interactions with other molecules. [] This is particularly important for this compound, which is an amphiphilic molecule containing both hydrophilic (hydroxyl group) and hydrophobic (tert-butyl group) regions. The dipole moment helps researchers understand its behavior in solution and interactions with other molecules. In a study comparing different methods for calculating dipole moments, this compound dissolved in cyclohexane yielded a value of 2.31 D. [] This information is crucial for predicting its solubility, partitioning behavior, and potential interactions with biological systems.

Q2: How is this compound used in the synthesis of Bosentan, and what advantages does it offer?

A2: this compound plays a crucial role in a second-generation synthesis of Bosentan, an endothelin receptor antagonist. [, ] It reacts with an intermediate compound (a sulfonamide derivative of a pyrimidine) to form the tert-butyl ether of Bosentan. This protective group strategy offers several advantages:

• Improved yield: The overall yield of Bosentan increases significantly from 67% to 84% compared to the first-generation process. []
• Simplified purification: Using this compound reduces the number of isolation steps, ultimately leading to a more efficient and cost-effective process. []
• Reduced environmental impact: The use of this compound allows for replacing less environmentally friendly solvents like DMF and ethylene glycol with toluene. []

Q3: Can this compound be separated from its di-tert-butyl ether derivative?

A3: Yes, separating this compound (TMBE) from ethylene glycol di-tert-butyl ether (TDBE) is possible through a pressure swing distillation process. [] This method exploits the difference in boiling points of the two compounds at different pressures. Researchers experimentally determined the vapor-liquid equilibrium (VLE) data for the TMBE/TDBE system and used the Wilson equation to predict the composition of the mixture at various pressures. [] This data informed the design of a pressure swing distillation process, successfully simulated using Pro/II software, which can achieve purities exceeding 99% for both TMBE and TDBE. []

Q4: Has this compound been identified in natural sources?

A4: Yes, this compound has been identified as a volatile component in the essential oils of both Tragia benthamii and Cissus aralioides. [] Interestingly, it was found in relatively high concentrations in both plants, representing 8.80% and 9.78% of their respective essential oil compositions. [] This finding suggests that this compound might have potential applications beyond its known synthetic utility.

Q5: What are the potential applications of this compound based on its presence in essential oils?

A5: While further research is needed, the presence of this compound in the essential oils of Tragia benthamii and Cissus aralioides suggests potential applications in various fields:

• Antioxidant activity: Both Tragia benthamii and Cissus aralioides oils exhibited antioxidant properties in the DPPH radical scavenging assay, with C. aralioides showing even higher activity than the reference standard, ascorbate. [] This finding warrants further investigation into the potential contribution of this compound to the antioxidant activity of these oils.